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Compound of Interest

Compound Name: ARV-393
Cat. No.: B12365025
Get Quote
\ J

For Immediate Implementation: This document provides crucial safety and logistical information
for all personnel handling the BCL6 PROTAC degrader, ARV-393. Adherence to these
protocols is mandatory to ensure a safe laboratory environment and prevent exposure to this
potent compound.

ARV-393 is an investigational, orally bioavailable PROteolysis Targeting Chimera (PROTAC)
designed to degrade the B-cell lymphoma 6 (BCL6) protein. As a compound with high potency
and potential biological activity, meticulous handling and disposal procedures are paramount.
This guide outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures, and emergency plans to minimize risk.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to prevent dermal, ocular, and respiratory
exposure to ARV-393. The following table summarizes the mandatory PPE for various
laboratory operations involving this compound.
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Operational and Disposal Plans: A Step-by-Step
Guide

Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the package is compromised, do not open it. Move it to a designated containment area and
contact your institution's Environmental Health and Safety (EHS) office.

If the package is intact, transfer it to the designated laboratory space for unpacking.

Wear appropriate PPE (safety glasses, lab coat, and gloves) before opening the outer
package.

Carefully remove the inner container, inspect it for any breaches, and verify that the label
matches the order information.

Stock Solution Preparation:

All weighing and solution preparation activities must be conducted within a certified chemical
fume hood to minimize inhalation exposure.

Before weighing, ensure the analytical balance is clean and placed on a stable surface.

Use appropriate weighing paper or a tared container to handle the solid ARV-393. Avoid
creating dust.

Slowly add the desired solvent (e.g., DMSO) to the solid to prevent splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Clearly label the stock solution container with the compound name, concentration, solvent,
date of preparation, and appropriate hazard warnings.

Storage:
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e Solid Compound: Store in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials. Recommended storage temperature is typically -20°C for
long-term stability.

o Stock Solutions: Store in tightly sealed vials at -20°C or -80°C, depending on the solvent and
desired storage duration. Protect from light.

Waste Disposal:

All materials contaminated with ARV-393, including unused compound, solutions, pipette
tips, gloves, and weighing paper, must be treated as hazardous chemical waste.

o Collect all solid and liquid waste in separate, clearly labeled, and leak-proof hazardous waste
containers.

e Do not mix ARV-393 waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your EHS office for specific instructions on waste pickup and disposal.

Emergency Procedures: Spill Response

In the event of a spill, immediate and appropriate action is critical to prevent exposure and
contamination.
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Evacuate Immediate Area & Alert Others
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Decontaminate the Area
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Y

Package and Label Waste
(As Hazardous Chemical Waste)

Y

Report the Incident
(To Lab Supervisor and EHS)

Spill Response Complete
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Caption: Workflow for responding to a chemical spill of ARV-393.
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» To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling ARV-393]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365025/docs#safeguarding-researchers-a-
comprehensive-guide-to-handling-arv-393]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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